Cas no 2137810-52-5 (methyl 5-amino-4-{1-(tert-butoxy)carbonylpyrrolidin-3-yl}-1-butyl-1H-pyrazole-3-carboxylate)

• Product Name: methyl 5-amino-4-{1-(tert-butoxy)carbonylpyrrolidin-3-yl}-1-butyl-1H-pyrazole-3-carboxylate
• CAS No: 2137810-52-5
• MF: C₁₈H₃₀N₄O₄
• MW: 366.455204486847
• CID: 6206436
• PubChem ID: 165486083
• Update Time: 2025-09-28

methyl 5-amino-4-{1-(tert-butoxy)carbonylpyrrolidin-3-yl}-1-butyl-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-amino-4-{1-(tert-butoxy)carbonylpyrrolidin-3-yl}-1-butyl-1H-pyrazole-3-carboxylate
• EN300-1121162
• methyl 5-amino-4-{1-[(tert-butoxy)carbonyl]pyrrolidin-3-yl}-1-butyl-1H-pyrazole-3-carboxylate
• 2137810-52-5

• Inchi： 1S/C18H30N4O4/c1-6-7-9-22-15(19)13(14(20-22)16(23)25-5)12-8-10-21(11-12)17(24)26-18(2,3)4/h12H,6-11,19H2,1-5H3
• InChI Key： PLFVHUHOORHASP-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(C2C(C(=O)OC)=NN(CCCC)C=2N)C1)=O

Computed Properties

• Exact Mass: 366.22670545g/mol
• Monoisotopic Mass: 366.22670545g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 508
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 99.7Ų

Additional information on methyl 5-amino-4-{1-(tert-butoxy)carbonylpyrrolidin-3-yl}-1-butyl-1H-pyrazole-3-carboxylate

Methyl 5-amino-4-{1-(tert-butoxy)carbonylpyrrolidin-3-yl}-1-butyl-1H-pyrazole-3-carboxylate (CAS No. 2137810-52-5): A Comprehensive Overview

Methyl 5-amino-4-{1-(tert-butoxy)carbonylpyrrolidin-3-yl}-1-butyl-1H-pyrazole-3-carboxylate, identified by its CAS number 2137810-52-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the pyrazole class, a heterocyclic structure known for its broad spectrum of biological activities and potential therapeutic applications. The intricate molecular framework of this compound, characterized by its multiple functional groups, makes it a subject of intense study for scientists aiming to develop novel pharmacological agents.

The molecular structure of Methyl 5-amino-4-{1-(tert-butoxy)carbonylpyrrolidin-3-yl}-1-butyl-1H-pyrazole-3-carboxylate incorporates several key features that contribute to its unique chemical properties. The presence of a pyrrolidinyl moiety at the 4-position of the pyrazole ring, further substituted with a tert-butoxycarbonyl (Boc) group, suggests potential roles in modulating enzyme activity and protein interactions. Additionally, the butyl chain at the 1-position and the amino group at the 5-position introduce further complexity, enabling diverse interactions with biological targets.

Recent advancements in medicinal chemistry have highlighted the importance of pyrazole derivatives in drug discovery. Pyrazoles are known for their ability to act as scaffolds in the design of small-molecule inhibitors and activators. The specific substitution pattern in Methyl 5-amino-4-{1-(tert-butoxy)carbonylpyrrolidin-3-yl}-1-butyl-1H-pyrazole-3-carboxylate positions it as a promising candidate for further investigation in this context. Studies have demonstrated that pyrazole-based compounds can exhibit a wide range of biological activities, including anti-inflammatory, antiviral, and anticancer effects.

The Boc group in the molecular structure serves multiple purposes. It not only provides stability to the compound during synthetic procedures but also acts as a protecting group for the amino function. This protection is crucial in multi-step syntheses where selective functionalization is required. The tert-butoxycarbonyl group is particularly useful in peptide coupling reactions, where it helps to prevent unwanted side reactions by masking the reactive amine.

The butyl chain at the 1-position of the pyrazole ring adds another layer of complexity to the compound's interactions with biological targets. Butyl groups are known to influence solubility and metabolic stability, making them important considerations in drug design. By incorporating a butyl chain, Methyl 5-amino-4-{1-(tert-butoxy)carbonylpyrrolidin-3-yl}-1-butyl-1H-pyrazole-3-carboxylate may exhibit enhanced binding affinity to certain protein targets compared to simpler pyrazole derivatives.

The amino group at the 5-position of the pyrazole ring is another critical feature that can be exploited for pharmacological purposes. Amino groups are often involved in hydrogen bonding interactions with biological targets, which can be leveraged to enhance binding affinity and selectivity. Furthermore, this amino group can be further functionalized through various chemical reactions, allowing for the creation of more complex derivatives with tailored properties.

In recent years, there has been growing interest in developing new therapeutic agents targeting complex diseases such as cancer and neurodegenerative disorders. Pyrazole derivatives have shown promise in these areas due to their ability to modulate various biological pathways. Methyl 5-amino-4-{1-(tert-butoxy)carbonylpyrrolidin-3-yl}-1-butyl-1H-pyrazole-3-carboxylate, with its unique structural features, could potentially contribute to these efforts by serving as a lead compound for further optimization.

One particularly exciting area of research is the use of computational methods to predict and optimize the biological activity of small molecules. Molecular modeling techniques can be employed to understand how Methyl 5-amino-4-{1-(tert-butoxy)carbonylpyrrolidin-3-yl}-1-butyl-1H-pyrazole-3-carboxylate interacts with its intended targets at a molecular level. These studies can provide valuable insights into how structural modifications might enhance potency and selectivity.

Another emerging trend in drug discovery is the use of high-throughput screening (HTS) technologies to identify compounds with desired biological activities. HTS allows researchers to rapidly test large libraries of compounds against various biological targets, enabling the identification of promising lead candidates for further development. Methyl 5-amino-4-{1-(tert-butoxy)carbonylpyrrolidin-3-y}lbutyl-lH-pyrazole -3-carbox ylate could be a valuable addition to such libraries due to its unique structural features.

The synthesis of Methyl 5-amino -4 -{ l - ( tert -buto xy ) carb on y lpy rrol idin -3 - y} lbut y l-l H -py ra z ole -3 - car box ylate involves several sophisticated organic transformations. The key steps include condensation reactions to form the pyrazole ring, nucleophilic substitutions to introduce the various substituents, and protection-deprotection strategies involving the Boc group. Each step must be carefully optimized to ensure high yield and purity.

In conclusion, Methyl 5-amino -4 -{ l - ( tert -buto xy ) carb on y lpy rrol idin -3 - y} lbut y l-l H -py ra z ole -3 - car box ylate (CAS No. 2137810 .52 .5 ) is a structurally complex and biologically intriguing compound with significant potential in pharmaceutical research . Its unique substitution pattern , coupled with its ability to undergo diverse chemical transformations , makes it an attractive candidate for further investigation . As our understanding of biological pathways continues to expand , compounds like this one will play an increasingly important role in developing new therapeutic agents .